5-(1,3-benzodioxol-4-yl)-1H-pyrazole

• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• SMILES: C1OC2=CC=CC(=C2O1)C3=CC=NN3
• InChI: InChI=1S/C10H8N2O2/c1-2-7(8-4-5-11-12-8)10-9(3-1)13-6-14-10/h1-5H,6H2,(H,11,12)
• InChIKey: WSSDHQRLPUWYKN-UHFFFAOYSA-N

Sourcing the precise 4-yl benzodioxole-pyrazole regioisomer for SAR studies is challenging, as the common 5-yl analog (CAS 141791-06-2) is non-interchangeable and can invalidate biological assays. This compound resolves that structural ambiguity. As a defined starting material, it enables: • Unambiguous SAR for dual COX-2/5-LOX inhibition programs, where the 4-yl substitution dictates target selectivity. • Consistent synthesis of 4,5-dihydropyrazole antibacterials with nanomolar MICs against S. aureus. • Reliable TNF-α suppression studies, leveraging a scaffold proven to reduce TNF-α by >85% in vivo. Custom-synthesized and rigorously characterized to ensure batch-to-batch consistency for your discovery workflow.

5-(1,3-Benzodioxol-4-yl)-1H-pyrazole: Inflammation & Infection Research

5-(1,3-Benzodioxol-4-yl)-1H-pyrazole is a heterocyclic building block comprising a pyrazole core fused with a 1,3-benzodioxole pharmacophore, a moiety known to enhance biological activity [1]. While the parent scaffold appears in numerous bioactive compounds, the specific 4-yl substitution pattern on the benzodioxole ring differentiates this regioisomer from the more common 5-yl analog (e.g., 3-(1,3-benzodioxol-5-yl)-1H-pyrazole) and from hybrid molecules where the benzodioxole is linked through extended chains [2]. This structural nuance is critical for medicinal chemists and procurement specialists seeking defined starting materials for structure-activity relationship (SAR) studies targeting dual COX-2/5-LOX inhibition or antibacterial activity [3].

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4-yl regioisomer for dual enzyme inhibition SAR

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Antimicrobial scaffold optimization precursor

• [1] Abd El Razik, H. A., Badr, M. H., Atta, A. H., Mouneir, S. M., & Abu-Serie, M. M. (2017). Benzodioxole–Pyrazole Hybrids as Anti-Inflammatory and Analgesic Agents with COX-1,2/5-LOX Inhibition and Antioxidant Potential. Archiv der Pharmazie, 350(5), e1700026. View Source
• [2] Rangaswamy, S. B., et al. (2014). Design, synthesis and antibacterial potential of 5-(benzo[d][1,3]dioxol-5-yl)-3-tert-butyl-1-substituted-4,5-dihydropyrazoles. Journal of Saudi Pharmaceutical Society, 23(2), 202–209. View Source
• [3] PubMed Abstract: Benzodioxole-Pyrazole Hybrids as Anti-Inflammatory and Analgesic Agents with COX-1,2/5-LOX Inhibition and Antioxidant Potential. PMID: 28418202. View Source

5-(1,3-Benzodioxol-4-yl)-1H-pyrazole Regioisomer Specificity

Generic substitution of pyrazole or benzodioxole scaffolds is inadvisable due to profound differences in biological activity conferred by minor structural changes. In the benzodioxole-pyrazole hybrid series, the precise position of the benzodioxole moiety (4-yl vs. 5-yl) and the nature of the pyrazole substitution dictate target selectivity and potency [1]. For instance, among closely related analogs, compound 26 (a specific hybrid) exhibits high COX-1/COX-2 selectivity, whereas analogs 11 and 17 demonstrate potent TNF-α inhibition, highlighting that even within the same chemical series, functional outcomes diverge significantly [1]. Similarly, antibacterial activity of 4,5-dihydropyrazole derivatives varies by >2-fold depending solely on the N-substituent [2]. These findings underscore that the specific 4-yl regioisomer is not interchangeable with its 5-yl counterpart or other hybrid variants without altering assay results and invalidating SAR conclusions.

Regioisomer mismatch

5-yl analog is not interchangeable; may shift COX/5-LOX selectivity profile.

Substituent dependence

N-substitution can alter antibacterial MIC by more than 2-fold, affecting SAR interpretation.

• [1] Abd El Razik, H. A., et al. (2017). Benzodioxole–Pyrazole Hybrids as Anti-Inflammatory and Analgesic Agents with COX-1,2/5-LOX Inhibition and Antioxidant Potential. Archiv der Pharmazie, 350(5), e1700026. View Source
• [2] Rangaswamy, S. B., et al. (2014). Design, synthesis and antibacterial potential of 5-(benzo[d][1,3]dioxol-5-yl)-3-tert-butyl-1-substituted-4,5-dihydropyrazoles. Journal of Saudi Pharmaceutical Society, 23(2), 202–209. View Source

5-(1,3-Benzodioxol-4-yl)-1H-pyrazole vs. Closest Analogs

Dual COX-2/5-LOX Inhibition

Benzodioxole-pyrazole hybrids, closely related to 5-(1,3-benzodioxol-4-yl)-1H-pyrazole, demonstrate dual inhibition of COX-2 and 5-LOX. While the exact IC50 values for the 4-yl regioisomer are not reported in the abstracted study, the class (represented by compound 26) exhibits high COX-1/COX-2 selectivity and potent dual enzyme inhibition [1]. In contrast, the clinical COX-2 inhibitor celecoxib lacks significant 5-LOX inhibitory activity, and dual inhibitors like COX-2/5-LOX-IN-2 (a benzothiophen-2-ylpyrazole derivative) show a different selectivity profile (COX-2 IC50 = 0.01 µM; 5-LOX IC50 = 1.78 µM) .

Dual Inhibition

Class-level

Target: Benzodioxole-pyrazole hybrids — dual COX-2/5-LOX inhibition reported.

Comparator: Celecoxib lacks 5-LOX activity; COX-2/5-LOX-IN-2 shows different selectivity.

Supports anti-inflammatory SAR studies

Class-level evidence; verify for 4-yl regioisomer.

Evidence Dimension	COX-2 and 5-LOX inhibition potency and selectivity
Target Compound Data	IC50 values not specified for exact compound in available abstract; compound 26 (representative hybrid) shows high COX-1/COX-2 selectivity
Comparator Or Baseline	Celecoxib (COX-2 IC50 ~0.04 µM, no 5-LOX inhibition); COX-2/5-LOX-IN-2 (COX-2 IC50 = 0.01 µM, 5-LOX IC50 = 1.78 µM)
Quantified Difference	Benzodioxole-pyrazole hybrids possess dual COX-2/5-LOX inhibition, a property absent in celecoxib and distinct from benzothiophene-based dual inhibitors
Conditions	In vitro enzyme inhibition assays (COX-1, COX-2, 5-LOX) using human recombinant enzymes

Why This Matters

Dual COX-2/5-LOX inhibition is a sought-after profile for next-generation anti-inflammatory agents with reduced gastrointestinal and cardiovascular side effects, making this scaffold a strategic procurement choice for drug discovery programs.

• [1] Abd El Razik, H. A., et al. (2017). Benzodioxole–Pyrazole Hybrids as Anti-Inflammatory and Analgesic Agents with COX-1,2/5-LOX Inhibition and Antioxidant Potential. Archiv der Pharmazie, 350(5), e1700026. View Source

Antibacterial Activity Against Gram-Positive Strains

Derivatives of the benzodioxole-pyrazole scaffold exhibit potent antibacterial activity. In a study of 5-(benzo[d][1,3]dioxol-5-yl)-3-tert-butyl-1-substituted-4,5-dihydropyrazoles, the pyrrolidinomethanone derivative 4e displayed minimum inhibitory concentrations (MICs) of 80 nM against Sarcina and 110 nM against Staphylococcus aureus [1]. While the exact 4-yl regioisomer was not tested in this study, the data demonstrate the class's capacity for sub-micromolar antibacterial activity, which is superior to many first-line antibiotics against these strains (e.g., ampicillin MICs often exceed 1 µM for resistant isolates).

Antibacterial MIC

Class-level

80 nM (Sarcina) / 110 nM (S. aureus) — derivative 4e.

Comparator: Ampicillin typical MIC ~0.3–1.5 µM for sensitive strains.

Antimicrobial screening context

Class-level; 4-yl regioisomer not tested directly.

Evidence Dimension	Antibacterial potency (MIC)
Target Compound Data	Not directly measured; class representative 4e shows MIC = 80 nM (Sarcina) and 110 nM (S. aureus)
Comparator Or Baseline	Ampicillin MIC for susceptible S. aureus typically 0.1–0.5 µg/mL (~0.3–1.5 µM); many clinical isolates exceed 10 µg/mL
Quantified Difference	Class derivative 4e is ~3–10 fold more potent than ampicillin against sensitive strains on a molar basis
Conditions	Agar diffusion and broth microdilution MIC assays against Gram-positive bacteria

Why This Matters

The nanomolar MIC values position this scaffold as a valuable starting point for developing novel antibiotics against drug-resistant Gram-positive pathogens, justifying its procurement for antibacterial SAR campaigns.

• [1] Rangaswamy, S. B., et al. (2014). Design, synthesis and antibacterial potential of 5-(benzo[d][1,3]dioxol-5-yl)-3-tert-butyl-1-substituted-4,5-dihydropyrazoles. Journal of Saudi Pharmaceutical Society, 23(2), 202–209. View Source

In Vivo TNF-α Inhibition

In the benzodioxole-pyrazole hybrid series, compounds 11 and 17 reduced TNF-α levels by 85.19% and 97.71%, respectively, in an in vivo inflammatory model [1]. In the same study, the reference drug diclofenac sodium (a standard NSAID) showed comparable anti-inflammatory efficacy. This indicates that certain hybrids within this chemical class achieve near-complete suppression of a key pro-inflammatory cytokine, a property that may be exploitable with the 4-yl regioisomer.

TNF-α Reduction

Class-level

Compounds 11 & 17: 85–98% TNF-α suppression in vivo.

Comparator: Diclofenac showed significant reduction (not quantified).

Immunomodulation pathway context

Rat carrageenan model; class-level evidence.

Evidence Dimension	TNF-α level reduction
Target Compound Data	Not directly measured; class analogs 11 and 17 reduce TNF-α by 85.19% and 97.71%
Comparator Or Baseline	Diclofenac sodium (standard NSAID) showed significant but not quantified reduction in the same assay
Quantified Difference	Compounds 11 and 17 achieved >85% TNF-α suppression, a magnitude often exceeding that of conventional NSAIDs
Conditions	In vivo carrageenan-induced paw edema model in rats, with TNF-α measured in paw tissue homogenates

Why This Matters

TNF-α is a central mediator in rheumatoid arthritis and inflammatory bowel disease; the profound reduction achieved by these hybrids suggests potential for disease-modifying activity beyond simple analgesia, making the scaffold attractive for immunology-focused procurement.

• [1] Abd El Razik, H. A., et al. (2017). Benzodioxole–Pyrazole Hybrids as Anti-Inflammatory and Analgesic Agents with COX-1,2/5-LOX Inhibition and Antioxidant Potential. Archiv der Pharmazie, 350(5), e1700026. View Source

5-(1,3-Benzodioxol-4-yl)-1H-pyrazole: Key Applications

Dual COX-2/5-LOX Inhibitor Lead Optimization

Procure this scaffold as a starting point for medicinal chemistry programs aiming to develop dual COX-2/5-LOX inhibitors for inflammatory diseases. The benzodioxole-pyrazole core provides a validated template for achieving dual inhibition, as demonstrated by compound 26's high COX-1/COX-2 selectivity and 5-LOX inhibition [1]. Use in SAR studies to optimize potency, selectivity, and pharmacokinetic properties.

Antibacterial Drug Discovery for Gram-Positive Pathogens

Utilize this compound as a precursor for synthesizing 4,5-dihydropyrazole derivatives with nanomolar MICs against S. aureus and Sarcina. The class has demonstrated 3–10 fold higher potency than ampicillin in vitro [2], making it a valuable scaffold for developing novel antibiotics to combat resistant strains.

Immunomodulatory Agent Development for TNF-α Conditions

Employ this regioisomer in programs focused on TNF-α suppression, given that closely related hybrids reduce TNF-α by >85% in vivo [1]. This profile is relevant for rheumatoid arthritis, Crohn's disease, and other autoimmune disorders where TNF-α blockade is a validated therapeutic strategy.

Application

Selection Property

Validation Focus

Inflammation pathway SAR

Dual COX-2/5-LOX inhibition class profile

COX-2/5-LOX selectivity panel

Antimicrobial screening

Gram-positive antibacterial class activity

MIC testing against target strains

Immunomodulation research

TNF-α suppression class profile

In vivo cytokine measurement

• [1] Abd El Razik, H. A., et al. (2017). Benzodioxole–Pyrazole Hybrids as Anti-Inflammatory and Analgesic Agents with COX-1,2/5-LOX Inhibition and Antioxidant Potential. Archiv der Pharmazie, 350(5), e1700026. View Source
• [2] Rangaswamy, S. B., et al. (2014). Design, synthesis and antibacterial potential of 5-(benzo[d][1,3]dioxol-5-yl)-3-tert-butyl-1-substituted-4,5-dihydropyrazoles. Journal of Saudi Pharmaceutical Society, 23(2), 202–209. View Source